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Compound of Interest

Compound Name: Z-Tyr-Lys-Arg-pNA

Cat. No.: B12387806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for the chromogenic substrate Z-Tyr-Lys-Arg-pNA (Nα-Benzyloxycarbonyl-L-tyrosyl-L-lysyl-L-

arginine-p-nitroanilide). Understanding the stability profile of this peptide substrate is critical for

ensuring the accuracy and reproducibility of enzymatic assays in research and drug

development.

Core Concepts: Stability Profile
Z-Tyr-Lys-Arg-pNA, like many peptide-based reagents, is susceptible to degradation, which

can impact its performance as a substrate. The primary factors influencing its stability are

temperature, pH, and light exposure. The molecule consists of a protected tripeptide sequence

linked to a p-nitroanilide (pNA) chromophore. Enzymatic cleavage of the amide bond between

arginine and p-nitroanilide by specific proteases releases the yellow chromophore, which can

be quantified spectrophotometrically. Degradation can occur through hydrolysis of the peptide

bonds or the pNA amide bond, as well as modifications to the amino acid side chains.

Summary of Storage Conditions
Proper storage is paramount to maintaining the integrity of Z-Tyr-Lys-Arg-pNA. The following

tables summarize the recommended storage conditions for the lyophilized powder and

solutions.
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Table 1: Recommended Storage of Lyophilized Z-Tyr-Lys-Arg-pNA

Storage Temperature Duration Notes

-80°C 2 years[1]
Recommended for long-term

storage.

-20°C 1 year[1]
Suitable for intermediate-term

storage.

2-8°C Short-term
For immediate use or brief

periods.[2]

Table 2: Recommended Storage of Z-Tyr-Lys-Arg-pNA in Solution

Storage
Temperature

Duration Solvent Notes

-80°C 6 months[3][4] DMSO
Aliquot to avoid

freeze-thaw cycles.

-20°C 1 month[3][4] DMSO
Suitable for working

stock solutions.

Note: It is strongly recommended to prepare fresh solutions for optimal performance. If storing

solutions, they should be aliquoted into single-use volumes to minimize freeze-thaw cycles.

Factors Affecting Stability
Several environmental factors can influence the rate of degradation of Z-Tyr-Lys-Arg-pNA.
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Factors Affecting Z-Tyr-Lys-Arg-pNA Stability
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Caption: Factors influencing the stability of Z-Tyr-Lys-Arg-pNA.

Experimental Protocols
While specific, detailed stability studies for Z-Tyr-Lys-Arg-pNA are not readily available in

published literature, a general experimental workflow can be adapted to assess its stability

under various conditions.

General Protocol for Assessing Z-Tyr-Lys-Arg-pNA
Stability
This protocol outlines a method to evaluate the stability of a Z-Tyr-Lys-Arg-pNA solution over

time at a specific temperature.

Materials:

Z-Tyr-Lys-Arg-pNA

Dimethyl sulfoxide (DMSO)

A suitable buffer (e.g., Tris-HCl, pH 7.5)
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A specific protease (e.g., Trypsin)

Spectrophotometer capable of reading at 405 nm

Temperature-controlled incubator or water bath

Microplates or cuvettes

Methodology:

Stock Solution Preparation: Prepare a concentrated stock solution of Z-Tyr-Lys-Arg-pNA in

DMSO.

Incubation:

Dilute the stock solution to a working concentration in the desired buffer.

Aliquot the working solution into multiple tubes.

Incubate the tubes at the desired temperature (e.g., 4°C, 25°C, 37°C).

Time-Point Sampling: At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove an

aliquot from the incubator.

Enzymatic Assay:

Add a known concentration of the protease to the aliquot.

Incubate for a fixed period to allow for enzymatic cleavage.

Measure the absorbance at 405 nm to quantify the amount of released p-nitroanilide.

Data Analysis:

Plot the absorbance (or calculated concentration of pNA) against the incubation time.

A decrease in the rate of pNA release over time indicates degradation of the substrate.
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Workflow for Z-Tyr-Lys-Arg-pNA Stability Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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